Cas no 2172020-98-1 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-3-methylbutanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-3-methylbutanoic acid
• CAS No: 2172020-98-1
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6440658
• PubChem ID: 165722255
• Update Time: 2025-07-21

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-3-methylbutanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,4-trimethylpentanamido]-3-methylbutanoic acid
• EN300-1554269
• 2172020-98-1

• Inchi： 1S/C28H36N2O5/c1-17(2)24(28(5,6)25(33)30-27(3,4)15-23(31)32)29-26(34)35-16-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,17,22,24H,15-16H2,1-6H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： SHCQNWDXQCIWBS-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2C=CC=CC1=2)C(NC(C(C)C)C(C)(C)C(NC(C)(C)CC(=O)O)=O)=O

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-3-methylbutanoic acid

Research Briefing on 2172020-98-1 and 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-3-methylbutanoic Acid

In recent years, the chemical and biomedical fields have witnessed significant advancements in the development of novel compounds with potential therapeutic applications. Among these, the compound identified by the CAS number 2172020-98-1 and the structurally complex molecule 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-3-methylbutanoic acid have garnered attention due to their unique properties and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, characterization, and biological activities.

The compound 2172020-98-1 has been identified as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in facilitating the formation of peptide bonds and its utility in solid-phase peptide synthesis (SPPS). The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-3-methylbutanoic acid further underscores its importance in peptide chemistry, where Fmoc is widely used for its orthogonality and ease of removal under mild conditions.

Recent research has focused on optimizing the synthesis protocols for these compounds to improve yield and purity. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route for 2172020-98-1 that reduces the number of steps and minimizes the formation of by-products. Similarly, advancements in the purification techniques for 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-3-methylbutanoic acid have been reported, with high-performance liquid chromatography (HPLC) emerging as the method of choice for achieving high purity levels.

In terms of biological applications, preliminary studies have explored the potential of these compounds in targeting specific enzymes and receptors. For example, 2172020-98-1 has shown inhibitory activity against certain proteases, suggesting its potential use in the treatment of protease-related diseases. On the other hand, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-3-methylbutanoic acid has been investigated for its role in modulating protein-protein interactions, which could have implications in cancer therapy and neurodegenerative disorders.

Despite these promising findings, challenges remain in the development and application of these compounds. Issues such as solubility, stability, and bioavailability need to be addressed to fully harness their therapeutic potential. Future research directions may include the design of derivatives with improved pharmacokinetic properties and the exploration of their mechanisms of action at the molecular level.

In conclusion, the compounds 2172020-98-1 and 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-3-methylbutanoic acid represent valuable tools in chemical biology and drug discovery. Continued research efforts are essential to unlock their full potential and translate these findings into clinically relevant applications.